[4-[(E)-2-cyano-3-(4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methylbenzoate

• IUPAC Name: [4-[(E)-2-cyano-3-(4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methylbenzoate
• InChI: InChI=1S/C26H21N3O6/c1-3-34-24-15-18(6-13-23(24)35-26(31)19-7-4-17(2)5-8-19)14-20(16-27)25(30)28-21-9-11-22(12-10-21)29(32)33/h4-15H,3H2,1-2H3,(H,28,30)/b20-14+
• InChI Key: QDDNXDRFKXFJJT-XSFVSMFZSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)C
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])OC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C26H21N3O6
• Molecular Weight: 471.5 g/mol

Description

[4-[(E)-2-cyano-3-(4-nitroanilino)-3-oxoprop-1-enyl]-2-ethoxyphenyl] 4-methylbenzoate is a useful research compound. Its molecular formula is C26H21N3O6 and its molecular weight is 471.469. The purity is usually 95%.
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Scientific Research Applications

Solubility and Transfer Properties

• The compound has been studied for its solubility and transfer properties in different solvents. For example, its solubility in 2-methoxyethanol and its transfer from water and gas phase into 2-methoxyethanol have been examined. This is relevant in understanding the behavior of the compound in various solvent environments (Hart et al., 2015).

Sensor Applications

• Derivatives of the compound have been explored as sensors, particularly for the detection of cyanide in aqueous media. The compound's ability to undergo colorimetric changes in the presence of cyanide has been investigated, showcasing its potential in environmental monitoring and safety applications (Elsafy et al., 2018).

Liquid Crystal Properties

• Certain derivatives of this compound have been studied for their liquid crystalline properties. These studies focus on understanding the transitions between different liquid crystalline phases under varying conditions, which is important for applications in display technologies and advanced materials (Murthy, 2004).

Chemical Reactions and Mechanisms

• The compound and its derivatives have been a subject of study in various chemical reactions, including the oxidative benzoin reactions. Understanding these reactions can provide insights into its chemical behavior and potential applications in synthesis and industrial processes (Castells et al., 1982).

Rate and Mechanism Studies

• Research has been conducted on how certain substituents, such as methyl groups, affect the rate and mechanism of reactions involving derivatives of this compound. These studies contribute to a deeper understanding of its reactivity and potential applications in catalysis or synthetic chemistry (Um et al., 2005).

Phase Behavior in Liquid Crystals

• The phase behavior of liquid crystals containing derivatives of this compound has been explored. This research is crucial for the development of new materials with specific optical properties, which can be used in displays, sensors, and other photonic applications (Debnath et al., 2013).

Environmental and Photophysical Studies

• The compound's derivatives have been included in studies on the environmental impact and photophysical properties of various chemicals. This research is significant in assessing the ecological footprint of these compounds and their potential use in environmental science (Paterson et al., 2015).